Cas no 140837-23-6 (Benzonitrile, 2-[(2,6-dimethyl-1-piperidinyl)methyl]-)

• Product Name: Benzonitrile, 2-[(2,6-dimethyl-1-piperidinyl)methyl]-
• CAS No: 140837-23-6
• MF: C₁₅H₂₀N₂
• MW: 228.332703590393
• CID: 1296747
• Update Time: 2024-08-03

Benzonitrile, 2-[(2,6-dimethyl-1-piperidinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-[(2,6-dimethyl-1-piperidinyl)methyl]-

• Inchi： 1S/C15H20N2/c1-12-6-5-7-13(2)17(12)11-15-9-4-3-8-14(15)10-16/h3-4,8-9,12-13H,5-7,11H2,1-2H3
• InChI Key： OPDVCKSKNLVEHK-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC=C1CN1C(C)CCCC1C

Computed Properties

• Exact Mass: 228.1628

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 324.8±17.0 °C(Predicted)
• PSA: 27.03
• pka: 9.33±0.10(Predicted)